Cas no 91804-55-6 (Benzonitrile, 2-(phenylthio)-)
Benzonitrile, 2-(phenylthio)- structure
Product Name:Benzonitrile, 2-(phenylthio)-
CAS No:91804-55-6
MF:C13H9NS
MW:211.282261610031
CID:780137
PubChem ID:818021
Update Time:2025-04-19
Benzonitrile, 2-(phenylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 2-(phenylthio)-
- 2-phenylsulfanylbenzonitrile
- XLUBZYPWTQDHNU-UHFFFAOYSA-N
- 91804-55-6
- AKOS000261845
- 2-(phenylthio)benzonitrile
- 2-phenylthiobenzonitrile
- SCHEMBL4011637
- 2-(phenylsulfanyl)benzonitrile
- AE-641/25069017
- DTXSID30355893
-
- Inchi: 1S/C13H9NS/c14-10-11-6-4-5-9-13(11)15-12-7-2-1-3-8-12/h1-9H
- InChI Key: XLUBZYPWTQDHNU-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)C1C=CC=CC=1C#N
Computed Properties
- Exact Mass: 211.04557046g/mol
- Monoisotopic Mass: 211.04557046g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 49.1Ų
Benzonitrile, 2-(phenylthio)- Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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